Cas no 4271-48-1 (2-(ethenesulfonyl)ethan-1-ol)

2-(Ethenesulfonyl)ethan-1-ol is a versatile sulfone-based compound characterized by its reactive ethenesulfonyl group and hydroxyl functionality. This bifunctional structure enables its use as a key intermediate in organic synthesis, particularly in Michael addition reactions and polymer crosslinking applications. The compound’s dual reactivity allows for selective modifications, making it valuable in the preparation of functionalized polymers, hydrogels, and specialty chemicals. Its water-soluble nature further enhances its utility in aqueous-phase reactions. The ethenesulfonyl group offers high electrophilicity, facilitating efficient conjugation with nucleophiles, while the hydroxyl group provides a handle for further derivatization. This compound is particularly useful in biomedical and materials science research.

2-(ethenesulfonyl)ethan-1-ol structure

Product Name:2-(ethenesulfonyl)ethan-1-ol

CAS No:4271-48-1

MF:C₄H₈O₃S

MW:136.169520378113

MDL:MFCD23160709

CID:928357

PubChem ID:230041

Update Time:2025-06-22

2-(ethenesulfonyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-ethenylsulfonylethanol
-  
- 2-(ethenesulfonyl)ethan-1-ol
- 2-hydroxyethyl vinyl sulfone
- MDNRSTYOUUKRGH-UHFFFAOYSA-N
- DTXSID00282102
- 2-(Vinylsulfonyl)ethan-1-ol
- 4271-48-1
- SCHEMBL1160470
- NSC24335
- EN300-2009772
- NSC-24335
- MDL： MFCD23160709
- Inchi： 1S/C4H8O3S/c1-2-8(6,7)4-3-5/h2,5H,1,3-4H2
- InChI Key： MDNRSTYOUUKRGH-UHFFFAOYSA-N
- SMILES： S(C=C)(CCO)(=O)=O

Computed Properties

Exact Mass: 136.01944
Monoisotopic Mass: 136.019
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 62.8Å²

Experimental Properties

Density: 1.258
Boiling Point: 341°C at 760 mmHg
Flash Point: 160°C
Refractive Index: 1.479
PSA: 54.37
LogP: 0.61780

2-(ethenesulfonyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2009772-1g	2-(ethenesulfonyl)ethan-1-ol	4271-48-1	93%	1g	$1100.0	2023-09-16
Enamine	EN300-2009772-5g	2-(ethenesulfonyl)ethan-1-ol	4271-48-1	93%	5g	$3189.0	2023-09-16
Enamine	EN300-2009772-10g	2-(ethenesulfonyl)ethan-1-ol	4271-48-1	93%	10g	$4729.0	2023-09-16
Enamine	EN300-2009772-0.05g	2-(ethenesulfonyl)ethan-1-ol	4271-48-1	93%	0.05g	$256.0	2023-09-16
Enamine	EN300-2009772-0.1g	2-(ethenesulfonyl)ethan-1-ol	4271-48-1	93%	0.1g	$383.0	2023-09-16
Enamine	EN300-2009772-0.25g	2-(ethenesulfonyl)ethan-1-ol	4271-48-1	93%	0.25g	$546.0	2023-09-16
Enamine	EN300-2009772-0.5g	2-(ethenesulfonyl)ethan-1-ol	4271-48-1	93%	0.5g	$858.0	2023-09-16
Enamine	EN300-2009772-1.0g	2-(ethenesulfonyl)ethan-1-ol	4271-48-1	93%	1g	$1100.0	2023-06-01
Enamine	EN300-2009772-2.5g	2-(ethenesulfonyl)ethan-1-ol	4271-48-1	93%	2.5g	$2155.0	2023-09-16
Enamine	EN300-2009772-5.0g	2-(ethenesulfonyl)ethan-1-ol	4271-48-1	93%	5g	$3189.0	2023-06-01